Cas no 1602259-45-9 (Methyl 4-amino-3-(2-methyl-1,3-thiazol-4-yl)butanoate)

• Product Name: Methyl 4-amino-3-(2-methyl-1,3-thiazol-4-yl)butanoate
• CAS No: 1602259-45-9
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 5760074
• PubChem ID: 116086653
• Update Time: 2025-06-15

Methyl 4-amino-3-(2-methyl-1,3-thiazol-4-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-(2-methyl-1,3-thiazol-4-yl)butanoate
• EN300-1846082
• 1602259-45-9
• Methyl 4-amino-3-(2-methyl-1,3-thiazol-4-yl)butanoate

• Inchi： 1S/C9H14N2O2S/c1-6-11-8(5-14-6)7(4-10)3-9(12)13-2/h5,7H,3-4,10H2,1-2H3
• InChI Key： ZEAJVCUZJAXLPA-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C(CN)CC(=O)OC

Computed Properties

• Exact Mass: 214.07759887g/mol
• Monoisotopic Mass: 214.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 93.4Ų

Additional information on Methyl 4-amino-3-(2-methyl-1,3-thiazol-4-yl)butanoate

Methyl 4-amino-3-(2-methyl-1,3-thiazol-4-yl)butanoate (CAS No. 1602259-45-9): A Comprehensive Overview

Methyl 4-amino-3-(2-methyl-1,3-thiazol-4-yl)butanoate, identified by its CAS number 1602259-45-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit potential biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, particularly the presence of an amino group and a thiazole ring, contribute to its diverse pharmacological properties.

The molecular structure of Methyl 4-amino-3-(2-methyl-1,3-thiazol-4-yl)butanoate consists of a butanoic acid moiety modified with an amino group at the fourth position and a 2-methylthiazole ring at the third position. This configuration imparts specific chemical and biological characteristics that make it valuable for various applications in medicinal chemistry. The thiazole ring is known for its role in many biologically active compounds, often contributing to antimicrobial, antiviral, and anti-inflammatory properties.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from thiazole derivatives. Methyl 4-amino-3-(2-methyl-1,3-thiazol-4-yl)butanoate has been investigated for its potential as a lead compound in the synthesis of new drugs. Its ability to interact with biological targets suggests that it could be modified to enhance its pharmacological activity. Researchers have explored its derivatives as candidates for treating various diseases, including neurological disorders and infectious diseases.

The synthesis of Methyl 4-amino-3-(2-methyl-1,3-thiazol-4-yl)butanoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the amino group and the thiazole ring necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for industrial applications.

One of the key areas where Methyl 4-amino-3-(2-methyl-1,3-thiazol-4-yl)butanoate has shown promise is in the treatment of inflammatory diseases. Studies have indicated that compounds with similar structural features can modulate inflammatory pathways by interacting with specific enzymes and receptors. The amino group in this molecule allows for interactions with proteases and kinases, which are crucial in regulating inflammation. Additionally, the thiazole ring can engage with nuclear receptors that influence gene expression related to inflammation.

Epidemiological studies have highlighted the importance of inflammation in the pathogenesis of chronic diseases such as arthritis and cardiovascular disorders. Methyl 4-amino-3-(2-methyl-1,3-thiazol-4-yl)butanoate has been tested in preclinical models to assess its anti-inflammatory effects. Preliminary results suggest that it can reduce inflammatory markers and alleviate symptoms in animal models of arthritis. These findings have prompted further investigation into its potential as a therapeutic agent for human patients.

The pharmacokinetic properties of Methyl 4-amino-3-(2-methyl-1,3-thiazol-4-yl)butanoate are also under scrutiny to optimize its delivery and efficacy. Researchers are studying how the molecule is metabolized in vivo and how it interacts with biological fluids. Understanding these processes is essential for designing formulations that enhance bioavailability and reduce side effects. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are employed to analyze metabolic pathways and identify key intermediates.

In addition to its therapeutic potential, Methyl 4-amino-3-(2-methyl-1,3-thiazol-4-yl)butanoate has applications in chemical biology research. Its unique structure makes it a valuable tool for studying enzyme mechanisms and protein interactions. By using this compound as a probe, scientists can gain insights into how biological systems function at the molecular level. This information can be leveraged to develop new diagnostic tools and therapeutic strategies.

The future directions for research on Methyl 4-amino-3-(2-methyl-1,3-thiazol-4-ybutoate) include exploring its role in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary data suggest that thiazole derivatives can modulate neurotransmitter systems affected by these conditions. Further studies are needed to confirm these findings and to develop targeted therapies based on this compound.

In conclusion, Methyl 4-amino-butyrate (CAS No: 1602259_45_9), characterized by CAS No 1602259_45_9 is a multifaceted compound with significant potential in pharmaceutical research。 Its unique structural features make it a valuable candidate for developing new drugs targeting various diseases。 Ongoing studies continue to uncover new applications for this molecule， highlighting its importance in advancing medical science。